![molecular formula C19H14ClN5 B6283231 7-chloro-4-(2-{[4-(1H-imidazol-1-yl)phenyl]methylidene}hydrazin-1-yl)quinoline CAS No. 1014507-24-4](/img/no-structure.png)
7-chloro-4-(2-{[4-(1H-imidazol-1-yl)phenyl]methylidene}hydrazin-1-yl)quinoline
Description
“7-chloro-4-(2-{[4-(1H-imidazol-1-yl)phenyl]methylidene}hydrazin-1-yl)quinoline” is a chemical compound with the CAS Number: 2138802-60-3 . It has a molecular weight of 420.73 . The compound is in the form of a powder and is stored at room temperature .
Synthesis Analysis
The synthesis of imidazole-containing compounds, such as the one , is a topic of significant interest due to their broad range of chemical and biological properties . Imidazole was first synthesized from glyoxal and ammonia . It’s worth noting that imidazole is a core component of many natural products and commercially available drugs .Molecular Structure Analysis
The molecular structure of “7-chloro-4-(2-{[4-(1H-imidazol-1-yl)phenyl]methylidene}hydrazin-1-yl)quinoline” includes an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Imidazole shows two equivalent tautomeric forms due to the presence of a positive charge on either of two nitrogen atoms .Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H302, H315, H319, H335, H412 . Precautionary statements include P261, P264, P270, P271, P273, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '7-chloro-4-(2-{[4-(1H-imidazol-1-yl)phenyl]methylidene}hydrazin-1-yl)quinoline' involves the condensation of 7-chloro-4-hydrazinoquinoline with 4-(1H-imidazol-1-yl)benzaldehyde in the presence of a suitable catalyst to form the desired product.", "Starting Materials": [ "7-chloro-4-hydrazinoquinoline", "4-(1H-imidazol-1-yl)benzaldehyde", "Suitable catalyst" ], "Reaction": [ "Step 1: Dissolve 7-chloro-4-hydrazinoquinoline (1.0 g) in ethanol (10 mL) and add a suitable catalyst (0.1 g).", "Step 2: Heat the mixture to reflux for 30 minutes.", "Step 3: Add 4-(1H-imidazol-1-yl)benzaldehyde (1.2 g) to the reaction mixture and continue to reflux for an additional 2 hours.", "Step 4: Cool the reaction mixture to room temperature and filter the resulting solid.", "Step 5: Wash the solid with ethanol and dry under vacuum to obtain the desired product." ] } | |
CAS RN |
1014507-24-4 |
Product Name |
7-chloro-4-(2-{[4-(1H-imidazol-1-yl)phenyl]methylidene}hydrazin-1-yl)quinoline |
Molecular Formula |
C19H14ClN5 |
Molecular Weight |
347.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
